Cas no 392290-68-5 (2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 392290-68-5
• MF: C₁₈H₁₆N₄O₃S₂
• MW: 400.474640846252
• CID: 5866483
• PubChem ID: 4557241
• Update Time: 2025-08-04

2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-[(phenoxyacetyl)amino]-1,3,4-thiadiazol-2-yl]thio]-N-phenyl- (9CI)
• SR-01000005916
• 392290-68-5
• N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide
• AKOS024576535
• Oprea1_544139
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• SR-01000005916-1
• 2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• F0417-0016

• Inchi： 1S/C18H16N4O3S2/c23-15(11-25-14-9-5-2-6-10-14)20-17-21-22-18(27-17)26-12-16(24)19-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,19,24)(H,20,21,23)
• InChI Key： ZLSVHQVRMYWWQR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NN=C(NC(COC2=CC=CC=C2)=O)S1

Computed Properties

• Exact Mass: 400.06638273g/mol
• Monoisotopic Mass: 400.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 147Ų

Additional information on 2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Compound CAS No. 392290-68-5: 2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

The compound CAS No. 392290-68-5, also known as 2-phenoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a phenoxy group, a thiadiazole ring, and a sulfanyl group. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and development. The presence of the thiadiazole ring in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the phenoxy group enhances the molecule's hydrophobicity, which is crucial for its interaction with biological targets.

The synthesis of CAS No. 392290-68-5 involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent introduction of the phenoxy group and sulfanyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

One of the most exciting developments involving this compound is its potential as an antimicrobial agent. Studies have shown that CAS No. 392290-68-5 exhibits significant activity against various bacterial and fungal strains. This property is attributed to its ability to disrupt cellular membranes and inhibit essential enzymatic pathways in pathogens.

Furthermore, this compound has shown promise in the field of cancer research. Preclinical studies indicate that it may possess anti-proliferative properties, making it a potential candidate for anti-cancer drug development. The molecule's ability to target specific signaling pathways involved in cancer cell growth has drawn considerable attention from researchers.

The structural complexity of CAS No. 392290-68-5 also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its electronic properties and interactions with biological systems. These studies provide valuable insights into its mechanism of action and guide further optimization efforts.

In terms of industrial applications, this compound could find use in the development of advanced materials and sensors due to its unique electronic properties. Its ability to form stable complexes with metal ions makes it a potential candidate for applications in catalysis and material science.

Despite its immense potential, further research is required to fully understand the scope of applications for CAS No. 392290-68-5. Collaborative efforts between chemists, biologists, and material scientists are essential to unlock its full potential and bring it closer to practical use.